Cas no 861212-34-2 (1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine)

• Product Name: 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine
• CAS No: 861212-34-2
• MF: C₂₄H₂₂Cl₂N₄
• MW: 437.364283084869
• CID: 5712606
• PubChem ID: 3435017
• Update Time: 2025-05-19

1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine
• 2-(4-chlorophenyl)-3-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]imidazo[1,2-a]pyridine
• AKOS005088722
• 2-(4-chlorophenyl)-3-{[4-(3-chlorophenyl)piperazino]methyl}imidazo[1,2-a]pyridine
• 861212-34-2
• 3N-504S
• Imidazo[1,2-a]pyridine, 2-(4-chlorophenyl)-3-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-
• 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine

• Inchi： 1S/C24H22Cl2N4/c25-19-9-7-18(8-10-19)24-22(30-11-2-1-6-23(30)27-24)17-28-12-14-29(15-13-28)21-5-3-4-20(26)16-21/h1-11,16H,12-15,17H2
• InChI Key： XEWLPYLOBZMNEI-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Cl)C=C3)=C(CN3CCN(C4=CC=CC(Cl)=C4)CC3)N1C=CC=C2

Computed Properties

• Exact Mass: 436.1221521g/mol
• Monoisotopic Mass: 436.1221521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 6.50±0.10(Predicted)

Additional information on 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine

Compound CAS No. 861212-34-2: 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine

The compound 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine, with CAS number 861212-34-2, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring system with two distinct aromatic moieties: a 3-chlorophenyl group and a 4-chlorophenylimidazo[1,2-a]pyridine moiety. The integration of these structural elements contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. The presence of this heterocyclic ring in the compound under discussion suggests potential applications in targeting specific biological pathways. For instance, research has shown that imidazo[1,2-a]pyridine-containing compounds may exhibit anti-inflammatory, antioxidant, or even anticancer properties. The substitution pattern of the molecule, particularly the chloro groups at positions 3 and 4 on the phenyl rings, further modulates its physicochemical properties and biological activity.

The piperazine ring in this compound plays a crucial role in enhancing its pharmacokinetic profile. Piperazine derivatives are known for their ability to improve drug absorption and bioavailability due to their nitrogen atoms' hydrogen bonding capabilities. This makes the compound a promising candidate for further exploration in drug design. Moreover, the methylene bridge connecting the piperazine ring to the imidazo[1,2-a]pyridine moiety introduces additional flexibility, which could be advantageous in optimizing interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. For example, molecular docking studies have revealed potential interactions with enzymes involved in inflammatory responses or with receptors implicated in neurological disorders. These findings underscore the versatility of this compound as a starting point for developing selective inhibitors or agonists.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such synthetic strategies are essential for scaling up production if the compound progresses to preclinical testing.

Despite its promising attributes, further research is required to fully elucidate the compound's mechanism of action and safety profile. Preclinical studies are currently underway to assess its efficacy in animal models of disease and to evaluate its toxicity profile. These studies will provide critical insights into whether this compound can be advanced into clinical trials.

In conclusion, 1-(3-Chlorophenyl)-4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine represents an exciting addition to the portfolio of bioactive molecules under investigation for therapeutic applications. Its unique structure and potential biological activity make it a valuable tool for exploring novel treatment strategies across various disease areas.